molecular formula C6H12ClNO B2661977 2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride CAS No. 2306425-76-1

2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride

Cat. No. B2661977
CAS RN: 2306425-76-1
M. Wt: 149.62
InChI Key: USIUAVHILUGSBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride” is a chemical compound with the CAS Number: 2306425-76-1 . It has a molecular weight of 149.62 . The IUPAC name for this compound is (2-azabicyclo [2.1.1]hexan-4-yl)methanol hydrochloride .


Molecular Structure Analysis

The InChI code for “2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride” is 1S/C6H11NO.ClH/c8-4-6-1-5(2-6)7-3-6;/h5,7-8H,1-4H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.


Physical And Chemical Properties Analysis

“2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride” is a powder . The compound should be stored at a temperature of 4 degrees Celsius .

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride:

Pharmaceutical Development

2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride is often explored in pharmaceutical research for its potential as a building block in drug synthesis. Its unique bicyclic structure can be utilized to develop novel therapeutic agents, particularly in the design of drugs targeting the central nervous system (CNS) due to its ability to interact with neurotransmitter receptors .

Neurotransmitter Modulation

This compound has shown promise in modulating neurotransmitter systems. It can be used to study the effects on neurotransmitter release and reuptake, making it valuable in research focused on neurological disorders such as depression, anxiety, and schizophrenia .

Chemical Synthesis

In organic chemistry, 2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride serves as a versatile intermediate. Its structure allows for various chemical modifications, making it useful in the synthesis of complex molecules. This application is particularly important in the development of new synthetic pathways and the production of fine chemicals .

Catalysis Research

The compound’s unique structure can be leveraged in catalysis research. It has potential applications as a ligand in catalytic processes, which can enhance the efficiency and selectivity of chemical reactions. This is crucial in industrial chemistry where optimizing reaction conditions is essential.

Material Science

In material science, 2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride can be used to develop new materials with specific properties. Its incorporation into polymer matrices can lead to materials with enhanced mechanical and thermal properties, which are useful in various engineering applications .

Biochemical Research

The compound is also valuable in biochemical research for studying enzyme interactions and protein binding. Its structure allows it to act as a probe in biochemical assays, helping to elucidate the mechanisms of enzyme action and protein-ligand interactions .

Medicinal Chemistry

In medicinal chemistry, this compound is explored for its potential to act as a pharmacophore. Its bicyclic structure can mimic the active sites of certain biological molecules, making it a candidate for the development of new drugs with improved efficacy and reduced side effects .

Toxicology Studies

Finally, 2-Azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride is used in toxicology studies to understand its safety profile and potential toxic effects. This is crucial for assessing its viability as a pharmaceutical agent and ensuring that it can be safely used in therapeutic applications.

Sigma-Aldrich Sigma-Aldrich Benchchem Sigma-Aldrich Sigma-Aldrich Sigma-Aldrich Benchchem : Sigma-Aldrich

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm . The hazard statements associated with it are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .

properties

IUPAC Name

2-azabicyclo[2.1.1]hexan-4-ylmethanol;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H11NO.ClH/c8-4-6-1-5(2-6)7-3-6;/h5,7-8H,1-4H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

USIUAVHILUGSBE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2CC1(CN2)CO.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

149.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.